Cas no 141190-60-5 ((E)-Methyl 3-methoxy-2-(2-((6-oxo-1,6-dihydropyrimidin-4-yl)oxy)phenyl)acrylate)

• Product Name: (E)-Methyl 3-methoxy-2-(2-((6-oxo-1,6-dihydropyrimidin-4-yl)oxy)phenyl)acrylate
• CAS No: 141190-60-5
• MF: C₁₅H₁₄N₂O₅
• MW: 302.282063961029
• CID: 1031017
• PubChem ID: 56605174
• Update Time: 2025-08-05

(E)-Methyl 3-methoxy-2-(2-((6-oxo-1,6-dihydropyrimidin-4-yl)oxy)phenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 3-methoxy-2-(2-((6-oxo-1,6-dihydropyrimidin-4-yl)oxy)phenyl)acrylate
• methyl (E)-3-methoxy-2-[2-[(6-oxo-1H-pyrimidin-4-yl)oxy]phenyl]prop-2-enoate
• (E)-methyl 2-[2-(6-hydroxypyrimidin-4-yloxy)phenyl]-3-methoxypropenoate
• A-(methoxymethylene)-, methyl ester, (
• AK133278
• BEN381
• Benzeneacetic acid, 2-[(1,6-dihydro-6-oxo-4-pyrimidinyl)oxy]-
• KB-209312
• SureCN6743924
• NS00067129
• (E)-Methyl3-methoxy-2-(2-((6-oxo-1,6-dihydropyrimidin-4-yl)oxy)phenyl)acrylate
• Azoxystrobin metabolite 3 (R219277)
• Methyl (2E)-3-methoxy-2-{2-[(6-oxo-1,6-dihydropyrimidin-4-yl)oxy]phenyl}prop-2-enoate
• DTXSID60717960
• 141190-60-5
• SCHEMBL6743924
• BZDLYNKTMVTESG-DHZHZOJOSA-N
• SCHEMBL6743925

• MDL： MFCD23381161
• Inchi： 1S/C15H14N2O5/c1-20-8-11(15(19)21-2)10-5-3-4-6-12(10)22-14-7-13(18)16-9-17-14/h3-9H,1-2H3,(H,16,17,18)/b11-8+
• InChI Key： BZDLYNKTMVTESG-DHZHZOJOSA-N
• SMILES： O(C1=CC(NC=N1)=O)C1C=CC=CC=1/C(=C\OC)/C(=O)OC

Computed Properties

• Exact Mass: 302.09027155g/mol
• Monoisotopic Mass: 302.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl-beta-methoxyacrylates